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Compound of Interest

Compound Name: Benzhydrylurea

Cat. No.: B1198726

Disclaimer: A specific Safety Data Sheet (SDS) for Benzhydrylurea could not be located. The
following guidance is based on the safety data of structurally similar compounds, including
Benzhydrol and Benzoylurea. Researchers should handle Benzhydrylurea with caution and
perform a thorough risk assessment before use.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Benzhydrylurea. It outlines the necessary personal
protective equipment (PPE), operational procedures for safe handling, and compliant disposal
methods.

Quantitative Data on Structurally Similar Compounds

The following table summarizes key quantitative data for compounds structurally related to
Benzhydrylurea. This information should be used as a preliminary guide for assessing the
potential hazards of Benzhydrylurea.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1198726?utm_src=pdf-interest
https://www.benchchem.com/product/b1198726?utm_src=pdf-body
https://www.benchchem.com/product/b1198726?utm_src=pdf-body
https://www.benchchem.com/product/b1198726?utm_src=pdf-body
https://www.benchchem.com/product/b1198726?utm_src=pdf-body
https://www.benchchem.com/product/b1198726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Benzhydrol Benzoylurea Benzhydrylamine
CAS Number 91-01-0 614-22-2 91-00-9
Molecular Formula Ci3H120 CsHsN20 CisHisN
_ _ 65-68 °C / 149-154.4 _
Melting Point *F[1] Not Available 12 °C / 53.6 °F[2]
- _ 297-298 °C / 566.6- _ >112°C/>233.6
Boiling Point Not Available
568.4 °F[1] °F[2]
_ _ >112°C/>233.6
Flash Point 160 °C / 320 °F[1] Not Available FL2]
Water Solubility 0.5 g/L (20°C)[1] Insoluble Not Available
H315 (Causes skin
irritation), H319 H315 (Causes skin
GHS Hazard (Causes serious eye Not classified as irritation), H319
Statements irritation), H335 (May hazardous (Causes serious eye
cause respiratory irritation)[2]

irritation)[1]

Personal Protective Equipment (PPE)

When handling Benzhydrylurea, a comprehensive PPE strategy is crucial to minimize
exposure and ensure personal safety. The following PPE is recommended:

o Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.[2]
A face shield should be worn over safety glasses when there is a risk of splashing or when
handling larger quantities.

¢ Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile rubber, should be worn.[1] Gloves must
be inspected for integrity before each use and disposed of after contact with the
substance.[3]
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o Lab Coat: A flame-resistant lab coat or a standard lab coat made of cotton should be worn
and kept buttoned.[2]

o Clothing: Long pants and closed-toe shoes are mandatory to ensure no skin is exposed.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[4] If there is a risk of inhaling dust or aerosols, a NIOSH-approved
respirator may be necessary.

Operational Plan for Safe Handling

A systematic approach to handling Benzhydrylurea will minimize risks in the laboratory.
1. Preparation and Engineering Controls:

o Work in a designated area, such as a chemical fume hood, to control exposure.[4]

o Ensure that an eyewash station and a safety shower are readily accessible.[4]

» Before starting, review the Safety Data Sheets of any other chemicals being used in the
procedure.

2. Handling the Compound:

e Avoid the formation of dust and aerosols.[5]

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.
e Do not eat, drink, or smoke in the work area.[3]

e Wash hands thoroughly after handling the compound, even if gloves were worn.[3]

3. Storage:

» Store Benzhydrylurea in a tightly closed container in a dry, cool, and well-ventilated place.

[1][2]
e Some related compounds are air and moisture sensitive, so storage under an inert
atmosphere may be advisable.[3][4]

Disposal Plan

Proper disposal of Benzhydrylurea and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.
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o Waste Collection:

o Collect all waste contaminated with Benzhydrylurea in a designated, properly labeled
hazardous waste container.

o This includes any unused material, contaminated PPE (gloves, etc.), and cleaning
materials from spills.

e Container Disposal:

o Empty containers should be managed as hazardous waste unless they have been triple-
rinsed. However, rinsing generates more waste, so it is often preferable to dispose of the
empty container as hazardous waste.

¢ Disposal Method:

o Dispose of the chemical waste through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company.[6]

o Do not pour Benzhydrylurea down the drain or dispose of it in the regular trash.[5][7]

Visual Workflows

The following diagrams illustrate key safety and operational procedures for handling
Benzhydrylurea.
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Caption: Standard Operating Procedure for Handling Benzhydrylurea.
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Benzhydrylurea Spill Response
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Caption: Emergency Response Plan for a Benzhydrylurea Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistics for Handling
Benzhydrylurea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198726#personal-protective-equipment-for-
handling-benzhydrylurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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